Cas no 4871-89-0 (3beta-Acetoxy-serjansaeure-methylester)
4871-89-0 structure
Product Name:3beta-Acetoxy-serjansaeure-methylester
CAS No:4871-89-0
MF:C34H52O6
MW:556.773091316223
CID:1999671
Update Time:2025-04-21
3beta-Acetoxy-serjansaeure-methylester Chemical and Physical Properties
Names and Identifiers
-
- 3beta-Acetoxy-serjansaeure-methylester
- 3β-Acetyloxyolean-12-ene-28,29-dioic acid dimethyl ester
-
- Inchi: 1S/C34H52O6/c1-21(35)40-26-13-14-31(5)24(29(26,2)3)12-15-33(7)25(31)11-10-22-23-20-30(4,27(36)38-8)16-18-34(23,28(37)39-9)19-17-32(22,33)6/h10,23-26H,11-20H2,1-9H3
- InChI Key: FMPVWUHIYFAQDQ-UHFFFAOYSA-N
- SMILES: COC(C1(CC2C(C(OC)=O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC(=O)C)CC5)C)CC=C32)C)C)CC1)C)=O
Computed Properties
- Exact Mass: 556.376
- Monoisotopic Mass: 556.376
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9A^2
3beta-Acetoxy-serjansaeure-methylester Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4871-89-0 (3beta-Acetoxy-serjansaeure-methylester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent